Cas no 1443313-33-4 (ETHYL 2-((3,4-DIFLUOROPHENYL)THIO)-2-OXOACETATE)

• Product Name: ETHYL 2-((3,4-DIFLUOROPHENYL)THIO)-2-OXOACETATE
• CAS No: 1443313-33-4
• MF: C₁₀H₈F₂O₃S
• MW: 246.230528831482
• CID: 6426239
• PubChem ID: 91658020
• Update Time: 2026-03-11

ETHYL 2-((3,4-DIFLUOROPHENYL)THIO)-2-OXOACETATE Chemical and Physical Properties

Names and Identifiers

• ETHYL 2-((3,4-DIFLUOROPHENYL)THIO)-2-OXOACETATE
• Acetic acid, 2-[(3,4-difluorophenyl)thio]-2-oxo-, ethyl ester
• 1443313-33-4
• Ethyl2-((3,4-difluorophenyl)thio)-2-oxoacetate
• A908993
• Ethyl 2-(3,4-difluorophenyl)sulfanyl-2-oxo-acetate

• MDL： MFCD15145757
• Inchi： 1S/C10H8F2O3S/c1-2-15-9(13)10(14)16-6-3-4-7(11)8(12)5-6/h3-5H,2H2,1H3
• InChI Key： XQDBOYUXKYDVHA-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(SC1=CC=C(F)C(F)=C1)=O

Computed Properties

• Exact Mass: 246.01622161g/mol
• Monoisotopic Mass: 246.01622161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 68.7Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 317.0±52.0 °C(Predicted)

ETHYL 2-((3,4-DIFLUOROPHENYL)THIO)-2-OXOACETATE Security Information

• Storage Condition：(BD513110)